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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

Cat. No.: B1265822 Get Quote

CAS Number: 5602-19-7

This technical guide provides a comprehensive overview of 6-cyanohexanoic acid, a

bifunctional organic compound featuring both a nitrile and a carboxylic acid group. This

document is intended for researchers, scientists, and professionals in drug development,

offering insights into its properties, synthesis, and potential biological activities. While 6-
cyanohexanoic acid is commercially available and cited as a potential enzyme inhibitor,

detailed experimental data and specific protocols in the public domain are limited. This guide

consolidates available information and presents representative methodologies and pathways

for context.

Physicochemical and Structural Data
6-Cyanohexanoic acid, also known as ε-cyanocaproic acid, is a six-carbon aliphatic chain with

a terminal carboxylic acid and a terminal nitrile group.[1][2] Its structure allows for both

hydrogen bonding and dipole-dipole interactions, rendering it soluble in polar solvents like

water and alcohols.[2]
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Property Value Source

CAS Number 5602-19-7 [2][3]

Molecular Formula C₇H₁₁NO₂ [2][3]

Molecular Weight 141.17 g/mol [3]

Appearance
Colorless to pale yellow liquid

or solid
[2]

SMILES C(CCCC#N)CC(O)=O [2]

InChI

InChI=1S/C7H11NO2/c8-6-4-

2-1-3-5-7(9)10/h1-5H2,

(H,9,10)

[2]

InChIKey
INHNHRQXVDVIDZ-

UHFFFAOYSA-N
[2]

Synthesis of 6-Cyanohexanoic Acid
While specific, detailed protocols for the synthesis of 6-cyanohexanoic acid are not

extensively published, general methods for the conversion of dinitriles to cyano-carboxylic

acids are well-established. One cited route for the synthesis of 6-cyanohexanoic acid is from

1,5-dicyanopentane.[4] This transformation can be achieved through partial hydrolysis, either

chemically or biocatalytically.

Representative Experimental Protocol: Biocatalytic
Hydrolysis of a Dinitrile
The biocatalytic hydrolysis of nitriles offers a green and selective alternative to chemical

methods, often proceeding under mild conditions with high specificity.[1][5] Nitrilase enzymes

can directly convert a nitrile group to a carboxylic acid.[6] The following is a general protocol for

the biotransformation of a dinitrile to a cyano-carboxylic acid using whole microbial cells

expressing a nitrilase.

Objective: To selectively hydrolyze one nitrile group of a dinitrile to a carboxylic acid.
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Materials:

Substrate (e.g., 1,5-dicyanopentane)

Microbial cells with nitrilase activity (e.g., Rhodococcus rhodochrous, Alcaligenes faecalis)

Phosphate buffer (e.g., 0.1 M, pH 7.0)

Bioreactor or stirred-tank vessel

pH meter and controller

Analytical equipment for monitoring the reaction (e.g., HPLC, GC-MS)

Methodology:

Cultivation of Microorganisms: Cultivate the selected microbial strain in a suitable growth

medium to induce nitrilase expression. Harvest the cells by centrifugation and wash with

phosphate buffer.

Reaction Setup: Prepare a suspension of the microbial cells (as whole-cell biocatalyst) in the

phosphate buffer within the bioreactor.

Substrate Addition: Add the dinitrile substrate to the cell suspension. The concentration will

depend on the specific activity of the biocatalyst and potential substrate inhibition.

Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., 30°C) and pH.

The pH is critical and should be maintained at the optimum for the specific nitrilase.

Monitoring: Periodically withdraw samples and analyze the concentration of the starting

dinitrile, the intermediate cyano-amide (if any), and the final cyano-carboxylic acid product by

HPLC or GC-MS.

Work-up and Isolation: Once the reaction has reached the desired conversion, terminate the

reaction by removing the biocatalyst (e.g., centrifugation or filtration). Acidify the supernatant

to protonate the carboxylic acid. The product can then be extracted with an organic solvent

and purified by crystallization or chromatography.
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Potential Biological Activity
6-Cyanohexanoic acid has been cited as an inhibitor of several classes of enzymes, including

histone deacetylases (HDACs), acetylcholinesterase (AChE), and crotonoyl-CoA reductase.[3]

[7] However, specific inhibitory concentrations (e.g., IC₅₀ values) and detailed mechanistic

studies for 6-cyanohexanoic acid are not available in the peer-reviewed literature. The

following sections describe the general roles and inhibition of these enzyme classes.

Histone Deacetylase (HDAC) Inhibition
HDACs are enzymes that remove acetyl groups from lysine residues on histones and other

proteins, leading to chromatin compaction and generally transcriptional repression. HDAC

inhibitors cause hyperacetylation, which can lead to the reactivation of tumor suppressor

genes, cell cycle arrest, and apoptosis in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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